Cas no 14070-03-2 (4-Pyridinamine,N-hydroxy-3-methyl-, 1-oxide)

4-Pyridinamine,N-hydroxy-3-methyl-, 1-oxide structure
14070-03-2 structure
Product name:4-Pyridinamine,N-hydroxy-3-methyl-, 1-oxide
CAS No:14070-03-2
MF:C6H8N2O2
MW:140.139921188354
CID:229524
PubChem ID:9577309

4-Pyridinamine,N-hydroxy-3-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinamine,N-hydroxy-3-methyl-, 1-oxide
    • (4E)-4-(Hydroxyimino)-3-methyl-1(4H)-pyridinol
    • 3-methyl-4-(hydroxyamino)pyridine N-oxide
    • 3-Methyl-4-hydroxylamino-pyridin-1-
    • 3-Methyl-4-hydroxylaminopyridin-N-oxid
    • 3-Methyl-4-hydroxylamino-pyridin-N-oxid
    • AC1L1SVZ
    • AC1Q1S29
    • N-(3-Methoxy-propyl)-glycin-(3-chlor-anilid), Hydrochlorid
    • N-(3-methoxy-propyl)-glycine-(3-chloro-anilide), hydrochloride
    • N-(3-methyl-1-oxy-pyridin-4-yl)-hydroxylamine
    • n-{2-[(3-chlorophenyl)amino]-2-oxoethyl}-3-methoxypropan-1-aminium chloride
    • BRN 0473109
    • 5-22-14-00471 (Beilstein Handbook Reference)
    • 3-methyl-4-hydroxyaminopyridine-1-oxide
    • 14070-03-2
    • 3-Methyl-4-hydroxyaminopyridine 1-oxide
    • Pyridine, 4-hydroxyamino-3-methyl-, 1-oxide
    • Inchi: InChI=1S/C6H8N2O2/c1-5-4-8(10)3-2-6(5)7-9/h2-4,9-10H,1H3/b7-6-
    • InChI Key: AKNBNECJPXGYCF-SREVYHEPSA-N
    • SMILES: O/N=C1/C=CN(O)C=C/1C

Computed Properties

  • Exact Mass: 140.05864
  • Monoisotopic Mass: 140.058578
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 56.1

Experimental Properties

  • Density: 1.27
  • Boiling Point: 263.3°Cat760mmHg
  • Flash Point: 113°C
  • Refractive Index: 1.574
  • PSA: 56.06

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